9-Nitro-7-(trifluoromethyl)pyrido[1,2-a]benzimidazole

• Molecular Formula: C12H6F3N3O2
• Molecular Weight: 281.19 g/mol
• IUPAC Name: 9-nitro-7-(trifluoromethyl)pyrido[1,2-a]benzimidazole
• InChI: InChI=1S/C12H6F3N3O2/c13-12(14,15)7-5-8-11(9(6-7)18(19)20)17-4-2-1-3-10(17)16-8/h1-6H
• InChI Key: FGTAQKACKWEUME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC3=C(N2C=C1)C(=CC(=C3)C(F)(F)F)[N+](=O)[O-]

Description

9-Nitro-7-(trifluoromethyl)pyrido[1,2-a]benzimidazole is a heterocyclic compound that belongs to the class of pyrido[1,2-a]benzimidazoles.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 9-Nitro-7-(trifluoromethyl)pyrido[1,2-a]benzimidazole typically involves the condensation of 2-aminopyridines with appropriate reagents. One common method includes the use of ethyl 4,4,4-trifluorobut-2-inoate and 2-aminobenzimidazole under reflux conditions in pyridine . The reaction proceeds through a series of steps, including cyclization and nitration, to yield the desired product.

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the general approach involves scaling up the laboratory synthesis procedures, optimizing reaction conditions, and ensuring the purity of the final product through various purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions: 9-Nitro-7-(trifluoromethyl)pyrido[1,2-a]benzimidazole undergoes several types of chemical reactions, including:

Electrophilic Substitution: The compound can undergo nitration and bromination reactions, typically at the C(8) position of the heterocyclic system.

Oxidation and Reduction: These reactions are less common but can be performed under specific conditions to modify the functional groups attached to the heterocyclic core.

Common Reagents and Conditions:

Nitration: Nitric acid and sulfuric acid are commonly used reagents for nitration reactions.

Bromination: Bromine or N-bromosuccinimide (NBS) can be used for bromination under mild conditions.

Major Products: The major products formed from these reactions include various substituted derivatives of the original compound, which can be further utilized in different chemical and biological studies .

Scientific Research Applications

9-Nitro-7-(trifluoromethyl)pyrido[1,2-a]benzimidazole has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential antiviral and antimicrobial properties.

Biological Studies: It serves as a scaffold for the development of new drugs targeting various biological pathways.

Industrial Applications: The compound’s unique chemical properties make it useful in the synthesis of other complex molecules used in pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 9-Nitro-7-(trifluoromethyl)pyrido[1,2-a]benzimidazole involves its interaction with specific molecular targets within biological systems. The compound is known to inhibit certain enzymes and disrupt cellular processes, leading to its observed biological effects . The exact molecular pathways and targets are still under investigation, but preliminary studies suggest its potential as a therapeutic agent .

Comparison with Similar Compounds

• 7-(Trifluoromethyl)pyrido[1,2-a]benzimidazole
• 9-Nitro-7-methylpyrido[1,2-a]benzimidazole
• 9-Nitro-7-chloropyrido[1,2-a]benzimidazole

Comparison: Compared to its analogs, 9-Nitro-7-(trifluoromethyl)pyrido[1,2-a]benzimidazole exhibits unique properties due to the presence of both nitro and trifluoromethyl groups. These substituents enhance its biological activity and chemical stability, making it a valuable compound for further research and development .